Cas no 85409-38-7 (Rilmenidine phosphate)

• Product Name: Rilmenidine phosphate
• CAS No: 85409-38-7
• MF: C₁₀H₁₉N₂O₅P
• MW: 278.242023706436
• CID: 60875
• PubChem ID: 198614
• Update Time: 2025-07-18

Rilmenidine phosphate Chemical and Physical Properties

Names and Identifiers

• (dicyclopropylmethyl)(4,5-dihydro-2-oxazolyl)ammonium dihydrogen phosphate
• N-(dicyclopropylmethyl)-4,5-dihydro-1,3-oxazol-2-amine,phosphoric acid
• Rilmenidine dihydrogen phosphate
• Rilmenidine Phosphate
• EINECS 287-106-2
• Hyperium
• S 3341-3
• N-(Dicyclopropylmethyl)-4,5-dihydro-2-oxazolamine
• N-(Dicyclopropylmethyl)-4,5-dihydro-2-oxazolamine phosphate
• 2-Oxazolamine, N-(dicyclopropylmethyl)-4,5-dihydro-, phosphate (1:1)
• Rilmenidine for system suitability
• 59QD64Q32M
• A841323
• MFCD00875846
• W-104082
• N-(dicyclopropylmethyl)-4,5-dihydrooxazol-2-amine; phosphoric acid
• 4,5-Dihydro-N-(dicyclopropylmethyl)-2-oxazolamine phosphate (1:1)
• RILMENIDINE PHOSPHATE [WHO-DD]
• s7548
• 2-((DICYCLOPROPYLMETHYL)AMINO)-2-OXAZOLINE PHOSPHATE
• CCG-267224
• UNII-59QD64Q32M
• HY-100490B
• N-(dicyclopropylmethyl)-4,5-dihydrooxazol-2-amine phosphate
• CS-0020190
• Q27261715
• AS-15125
• 85409-38-7
• 2-Oxazolamine, 4,5-dihydro-N-(dicyclopropylmethyl)-, phosphate (1:1)
• BCP13443
• SCHEMBL1231349
• RILMENIDINE PHOSPHATE [MART.]
• RILMENIDINE HYDROGEN PHOSPHATE
• FT-0656776
• AKOS015900521
• N-(dicyclopropylmethyl)-4,5-dihydro-1,3-oxazol-2-amine;phosphoric acid
• DTXSID50234616
• Rilmenidine (Phosphate)
• (5-Methylpyridin-2-yl)piperidin-4-yl-aminedihydrochloride
• Rilmenidinephosphate
• S-3341-3
• Dicyclopropylmethyl-(4,5-dihydrooxazol-2-yl)ammonium phosphate
• RILMENIDINE DIHYDROGEN PHOSPHATE [EP MONOGRAPH]
• RILMENIDINE PHOSPHATE [MI]
• Rilmenidine dihydrogen phosphate; N-(Dicyclopropylmethyl)-4,5-dihydro-oxazol-2-amine dihydrogen phosphate (1:1); S 3341-3; Rilmenidine for system suitability
• S-3341
• ZJCOWRFWZOAVFY-UHFFFAOYSA-N
• DA-77460
• Rilmenidine phosphate

• Inchi： 1S/C10H16N2O.H3O4P/c1-2-7(1)9(8-3-4-8)12-10-11-5-6-13-10;1-5(2,3)4/h7-9H,1-6H2,(H,11,12);(H3,1,2,3,4)
• InChI Key： ZJCOWRFWZOAVFY-UHFFFAOYSA-N
• SMILES： P(=O)(O)(O)O.O1CCN=C1NC(C1CC1)C1CC1

Computed Properties

• Exact Mass: 278.10300
• Monoisotopic Mass: 278.103
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 269
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 111A^2

Experimental Properties

• Boiling Point: 609.1°C at 760 mmHg
• Flash Point: 322.1°C
• PSA: 121.19000
• LogP: 0.04870

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic phosphoric acids and derivatives Organic phosphoric acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic phosphoric acids and derivatives

Additional information on Rilmenidine phosphate

Professional Introduction to Rilmenidine Phosphate (CAS No. 85409-38-7)

Rilmenidine phosphate, a compound with the chemical formula C₁₄H¹⁹N₃O₃P·H₃O₄, is a derivative of the pharmacologically active molecule rilmenidine. This compound has garnered significant attention in the field of pharmaceutical chemistry due to its potential therapeutic applications. The CAS number 85409-38-7 uniquely identifies this substance, distinguishing it from other molecules with similar structures or functionalities. Rilmenidine phosphate is primarily recognized for its role as an intermediate in the synthesis of more complex pharmaceutical agents, particularly those targeting cardiovascular and central nervous system (CNS) disorders.

The structure of rilmenidine phosphate incorporates a phosphonate group, which contributes to its stability and bioavailability. This structural feature is critical in medicinal chemistry, as it enhances the compound's interaction with biological targets while minimizing degradation. Recent studies have highlighted the importance of such phosphonate-containing compounds in developing novel drugs that exhibit improved pharmacokinetic profiles. The pharmacological properties of rilmenidine phosphate are influenced by its ability to modulate neurotransmitter systems, particularly those involving norepinephrine and dopamine receptors.

In the realm of neuropharmacology, rilmenidine phosphate has been investigated for its potential role in managing conditions associated with dysregulated autonomic nervous system activity. Preclinical research indicates that this compound may serve as a viable alternative to existing treatments for hypertension and neurogenic bladder dysfunction. The mechanism of action involves selective antagonism of imidazoline receptors, which are implicated in various physiological processes, including blood pressure regulation and pain modulation. This mechanism has sparked interest among researchers exploring novel therapeutic strategies for cardiovascular diseases.

The synthesis of rilmenidine phosphate involves multi-step organic reactions, often starting from commercially available precursors such as 1-(2-hydroxyethyl)-4-(2-hydroxyethyl)piperazine. Advanced synthetic methodologies, including catalytic hydrogenation and phosphonation reactions, are employed to achieve high yields and purity. The analytical characterization of this compound relies on techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC). These methods ensure that the final product meets stringent quality standards required for pharmaceutical applications.

Recent advancements in medicinal chemistry have led to the exploration of rilmenidine phosphate as a scaffold for designing next-generation therapeutics. Researchers have modified its structure to enhance binding affinity and reduce side effects. For instance, derivatization with fluorine atoms has been shown to improve metabolic stability while maintaining pharmacological efficacy. Such modifications underscore the versatility of rilmenidine phosphate in drug development pipelines.

The clinical significance of rilmenidine phosphate is further highlighted by its potential applications in treating chronic pain conditions. Animal models have demonstrated that this compound can attenuate neuropathic pain by interacting with specific receptor subtypes. While human clinical trials are still in progress, preliminary results are promising and warrant further investigation. The drug development pipeline includes studies on formulations that could improve oral bioavailability and target specificity.

In conclusion, rilmenidine phosphate (CAS No. 85409-38-7) represents a compelling candidate for therapeutic intervention in multiple disease areas. Its unique structural features, coupled with its pharmacological profile, make it a valuable asset in pharmaceutical research. As our understanding of CNS and cardiovascular pathophysiology evolves, compounds like rilmenidine phosphate will continue to play a pivotal role in shaping future treatment paradigms.